Cas no 99967-77-8 (methyl 4-amino-2-(piperidin-1-yl)thiazole-5-carboxylate)

• Product Name: methyl 4-amino-2-(piperidin-1-yl)thiazole-5-carboxylate
• CAS No: 99967-77-8
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• MDL: MFCD14703367
• CID: 4723522
• PubChem ID: 53331002
• Update Time: 2025-05-22

methyl 4-amino-2-(piperidin-1-yl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2-(piperidin-1-yl)-1,3-thiazole-5-carboxylate
• methyl 4-amino-2-(piperidin-1-yl)thiazole-5-carboxylate
• methyl 4-amino-2-piperidin-1-yl-1,3-thiazole-5-carboxylate
• STL124101
• BBL006446
• BB 0242332
• methyl 4-amino-2-piperidino-1,3-thiazole-5-carboxylate
• 4-Amino-2-piperidin-1-yl-thiazole-5-carboxyli c acid methyl ester

• MDL： MFCD14703367
• Inchi： 1S/C10H15N3O2S/c1-15-9(14)7-8(11)12-10(16-7)13-5-3-2-4-6-13/h2-6,11H2,1H3
• InChI Key： IHIKCKURGHDKRM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(N)N=C1N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Topological Polar Surface Area: 96.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl 4-amino-2-(piperidin-1-yl)thiazole-5-carboxylate

Research Brief on Methyl 4-amino-2-(piperidin-1-yl)thiazole-5-carboxylate (CAS: 99967-77-8): Recent Advances and Applications

Methyl 4-amino-2-(piperidin-1-yl)thiazole-5-carboxylate (CAS: 99967-77-8) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting various enzymes and receptors implicated in diseases such as cancer, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and therapeutic applications.

The synthesis of methyl 4-amino-2-(piperidin-1-yl)thiazole-5-carboxylate has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel one-pot synthesis method that reduces reaction time and minimizes by-products. The method involves the condensation of methyl 2-cyano-3-ethoxyacrylate with piperidine, followed by cyclization with thiourea. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, methyl 4-amino-2-(piperidin-1-yl)thiazole-5-carboxylate has demonstrated promising inhibitory effects on protein kinases, particularly those involved in cancer cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits selective inhibition of cyclin-dependent kinase 2 (CDK2), a key regulator of the cell cycle. The study utilized molecular docking and kinetic assays to elucidate the binding mode and inhibitory mechanism, suggesting its potential as a lead compound for anticancer drug development.

Beyond oncology, this thiazole derivative has shown antimicrobial properties. Research published in European Journal of Medicinal Chemistry (2023) highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings underscore its potential as a novel antibiotic candidate in an era of increasing antimicrobial resistance.

Another area of interest is the compound's neuropharmacological potential. A 2024 preprint in ChemRxiv explored its modulation of GABA_A receptors, which are implicated in anxiety and epilepsy. The study found that methyl 4-amino-2-(piperidin-1-yl)thiazole-5-carboxylate acts as a positive allosteric modulator, enhancing receptor activity without direct binding to the orthosteric site. This property could pave the way for developing new anxiolytic or anticonvulsant drugs with reduced side effects.

Despite these promising findings, challenges remain in the development of methyl 4-amino-2-(piperidin-1-yl)thiazole-5-carboxylate as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, which may necessitate structural modifications or formulation strategies. Additionally, comprehensive toxicity profiling is ongoing to ensure safety for clinical use. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into viable drug candidates.

In conclusion, methyl 4-amino-2-(piperidin-1-yl)thiazole-5-carboxylate (CAS: 99967-77-8) represents a multifaceted compound with broad therapeutic potential. Recent advances in its synthesis, mechanistic understanding, and biological applications highlight its value as a scaffold for drug discovery. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications, leveraging the growing body of evidence supporting its diverse pharmacological activities.